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Compound of Interest

Compound Name:
(1-(5-Bromopyrazin-2-

YL)cyclopropyl)methanol

CAS No.: 1447606-33-8

Cat. No.: B11878358

Get Quote

Methodology: RP-HPLC-UV & LC-MS/MS | Matrix: API Intermediates / Reaction Mixtures

Introduction & Compound Profile
The analyte, (1-(5-Bromopyrazin-2-yl)cyclopropyl)methanol, represents a "privileged

scaffold" in medicinal chemistry, combining the lipophilic, conformationally rigid cyclopropyl ring

with the electron-deficient pyrazine core. Accurate quantification is essential due to its role as a

Critical Quality Attribute (CQA) in downstream API synthesis; residual bromide species can act

as potential genotoxic impurities (PGIs) or catalyst poisons in subsequent cross-coupling

reactions (e.g., Suzuki-Miyaura).

Physicochemical Attributes[1][2][3][4][5][6][7][8][9]
Chemical Structure: A 5-bromopyrazine ring attached to a cyclopropyl-1-methanol moiety.

Molecular Weight: ~229.07 g/mol .
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Polarity: Moderately polar (LogP ~1.2–1.5 estimated). The pyrazine nitrogens (pKa ~0.6) are

weakly basic, while the primary alcohol provides hydrogen-bonding capability.

Solubility: Soluble in Methanol (MeOH), Acetonitrile (ACN), and DMSO; sparingly soluble in

non-polar alkanes.

Analytical Strategy & Method Development
The quantification strategy relies on Reversed-Phase High-Performance Liquid

Chromatography (RP-HPLC). While C18 columns are standard, the presence of the nitrogen-

rich pyrazine ring suggests that end-capping and pH control are critical to prevent peak tailing

caused by silanol interactions.

Critical Control Points (CCPs) in Method Design
Stationary Phase Selection: A Phenyl-Hexyl or C18 (high carbon load) column is

recommended. The Phenyl-Hexyl phase offers unique

selectivity with the pyrazine ring, often providing better separation from des-bromo impurities
than standard C18.

Mobile Phase pH: Pyrazines are weak bases. Operating at neutral pH (ammonium acetate)

or acidic pH (formic acid) works; however, acidic conditions (0.1% Formic Acid) generally

sharpen peaks by suppressing silanol ionization.

Detection Wavelength: The bromopyrazine chromophore exhibits strong absorbance at 254

nm (aromatic

) and 220 nm.
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Caption: Step-by-step analytical workflow from raw material to final quantification.
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Protocol 1: Routine Quantification by HPLC-UV
Purpose: Purity assessment and assay (%) determination for incoming raw materials or

isolated intermediates.

Equipment & Reagents[1][4][6][10][11]
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC (H-Class).

Column: Waters XSelect CSH Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 µm) or Equivalent C18.

Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water, Formic Acid (FA).

Chromatographic Conditions
Parameter Setting Rationale

Flow Rate 1.0 mL/min
Standard backpressure

balance.

Column Temp 35°C
Improves mass transfer and

peak shape.

Injection Vol 5–10 µL Prevent column overload.

Detection UV 254 nm (Ref 360 nm)
Max absorbance of

bromopyrazine core.

Mobile Phase A 0.1% Formic Acid in Water
Protonates basic nitrogens;

reduces tailing.

Mobile Phase B Acetonitrile
Strong eluent for lipophilic

bromide.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5
Isocratic Hold (Polar

impurity elution)

12.0 10 90 Gradient Ramp

15.0 10 90 Wash

15.1 95 5 Re-equilibration

20.0 95 5 End

Sample Preparation[1][4][10][12][13][14]
Stock Solution: Weigh 25.0 mg of reference standard into a 25 mL volumetric flask. Dissolve

in 100% Methanol. (Conc: 1000 µg/mL).[1]

Working Standard: Dilute Stock 1:10 with Water:Methanol (50:50) to reach 100 µg/mL.[2]

Sample: Prepare duplicate samples at target concentration (100 µg/mL) in Water:Methanol

(50:50).

Note: Using 50:50 diluent matches initial gradient conditions, preventing "solvent shock"

and peak distortion.

Protocol 2: Trace Impurity Analysis by LC-MS/MS
Purpose: Detection of trace de-brominated byproducts or genotoxic impurities (if applicable) in

complex matrices.

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI), Positive Mode.

Source Temp: 350°C.

Capillary Voltage: 3.5 kV.
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Target Ions:

[M+H]+: m/z ~229.0 / 231.0 (1:1 Isotopic pattern characteristic of Bromine).

Fragment: m/z ~150 (Loss of Bromine/Cyclopropyl ring cleavage).

Fragmentation Pathway (Hypothetical)

Parent Ion [M+H]+
m/z 229/231

Loss of H2O
(Dehydration)
m/z 211/213

-18 Da

Pyrazine Core
(Cleavage)

m/z ~159/161

Cyclopropyl Loss

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for MS method development.

Method Validation (ICH Q2 Guidelines)
To ensure the method is "fit for purpose," perform the following validation steps:

Specificity
Inject the solvent blank, placebo (if formulation), and known impurities (e.g., des-bromo

analog).

Acceptance Criteria: No interfering peaks at the retention time of the main peak (approx 8.5

min). Resolution (

) > 1.5 between analyte and nearest impurity.

Linearity
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Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 50,

75, 100, 125, 150 µg/mL).

Acceptance Criteria: Correlation coefficient (

)

0.999.

Accuracy (Recovery)
Spike the analyte into a blank matrix at 80%, 100%, and 120% levels.

Acceptance Criteria: Mean recovery 98.0% – 102.0% with RSD < 2.0%.

Robustness
Deliberately vary flow rate (

0.1 mL/min), Column Temp (

5°C), and Organic modifier (

2%).

Acceptance Criteria: System suitability parameters (Tailing factor < 2.0, Theoretical plates >

2000) must remain within limits.

Troubleshooting & Critical Insights
Doublet Peaks? If the peak appears split, check the sample diluent. Injecting 100% MeOH

sample into a high-aqueous initial gradient can cause peak splitting. Dilute sample with

water.[3]

Carryover: Brominated compounds can be "sticky." Ensure the needle wash contains 50%

ACN or MeOH.

Stability: The cyclopropyl-methanol moiety is generally stable, but avoid strong acids which

could induce ring-opening or dehydration. Store stock solutions at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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